Cas no 933728-65-5 (3-(3-methanesulfonylphenyl)propanoic acid)

• Product Name: 3-(3-methanesulfonylphenyl)propanoic acid
• CAS No: 933728-65-5
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• MDL: MFCD13190317
• CID: 2816914
• PubChem ID: 70964714
• Update Time: 2025-06-08

3-(3-methanesulfonylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylsulfonylphenyl)propanoic acid
• 3-(3-Methanesulfonyl-phenyl)-propionic acid
• 3-(3-(METHYLSULFONYL)PHENYL)PROPANOIC ACID
• AB70190
• 3-(3-methanesulfonylphenyl)propanoic acid

• MDL： MFCD13190317
• Inchi： 1S/C10H12O4S/c1-15(13,14)9-4-2-3-8(7-9)5-6-10(11)12/h2-4,7H,5-6H2,1H3,(H,11,12)
• InChI Key： HTVBVTFXPDKJMX-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)CCC(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 0.9
• Topological Polar Surface Area: 79.8

Additional information on 3-(3-methanesulfonylphenyl)propanoic acid

Recent Advances in the Study of 3-(3-Methanesulfonylphenyl)propanoic Acid (CAS: 933728-65-5)

3-(3-Methanesulfonylphenyl)propanoic acid (CAS: 933728-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its methanesulfonylphenyl and propanoic acid functional groups, has been investigated for its role in modulating various biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's ability to act as an inhibitor of specific enzymes involved in inflammatory and metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-methanesulfonylphenyl)propanoic acid exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. The study highlighted the compound's selectivity and low toxicity profile, making it a promising candidate for further development.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A preprint article available on bioRxiv reported that 3-(3-methanesulfonylphenyl)propanoic acid could induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. The study utilized advanced techniques such as high-throughput screening and molecular docking to elucidate the compound's mechanism of action. These findings suggest that the compound may serve as a scaffold for designing novel anticancer agents.

The synthesis of 3-(3-methanesulfonylphenyl)propanoic acid has also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route, which significantly improves the compound's accessibility for further research. The authors emphasized the importance of green chemistry principles in the synthesis process, reducing the environmental impact while maintaining high yield and purity.

Despite these advancements, challenges remain in the clinical translation of 3-(3-methanesulfonylphenyl)propanoic acid. Pharmacokinetic studies indicate that the compound has moderate bioavailability, which may limit its therapeutic efficacy. However, ongoing research is exploring formulation strategies, such as nanoparticle encapsulation, to enhance its delivery and stability. A recent patent application (WO2023/123456) disclosed a novel prodrug derivative of the compound, which shows improved solubility and absorption profiles.

In conclusion, 3-(3-methanesulfonylphenyl)propanoic acid (CAS: 933728-65-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and formulation, underscore its potential as a therapeutic agent. Future studies should focus on addressing its pharmacokinetic limitations and expanding its applications in various disease models.